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Compound of Interest

Compound Name: GSK1059615

Cat. No.: B1672348

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock
solutions of GSK1059615, a potent dual inhibitor of Phosphoinositide 3-kinase (PI3K) and
mammalian target of rapamycin (MTOR). Adherence to these guidelines is crucial for ensuring
the stability, and consistent performance of the compound in experimental settings.

Physicochemical Properties and Solubility

GSK1059615 is a small molecule with the chemical formula C18H11N302S and a molecular
weight of 333.36 g/mol .[1][2][3] Its solubility is a critical factor in the preparation of stock
solutions for in vitro and in vivo studies. The compound is largely insoluble in water and ethanol
but is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide
(DMF).[2][4]

Table 1: Solubility of GSK1059615 in Common Solvents
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. Concentration
Solvent Solubility Notes
(mM)

Gentle warming and
ultrasonic bath may
be required to achieve
DMSO >8.33 mg/mL[4] ~25 mM higher solubility.[5]
Use fresh, non-
hygroscopic DMSO
for best results.[3][6]

DMF 2.5 mg/mL[2] ~7.5mM

DMSO:PBS (pH 7.2)

0.5 mg/mL[2] ~1.5mM
(1:2)

Experimental Protocols
Preparation of a 10 mM GSK1059615 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of GSK1059615 in DMSO, a
commonly used concentration for in vitro experiments.

Materials:

e GSK1059615 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
 Sterile, conical-bottom polypropylene or glass vials

o Calibrated analytical balance

o \ortex mixer

o Water bath or heating block (optional)

o Pipettes and sterile filter tips
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Procedure:

o Equilibrate: Allow the vial of GSK1059615 powder to reach room temperature before
opening to prevent condensation of moisture.

o Weighing: Accurately weigh the desired amount of GSK1059615 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.33
mg of GSK1059615 (Molecular Weight = 333.36 g/mol ).

 Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the
GSK1059615 powder. For a 10 mM solution, if you weighed 3.33 mg, add 1 mL of DMSO.

e Solubilization: Vortex the solution vigorously for several minutes to facilitate dissolution. If the
compound does not fully dissolve, gentle warming in a water bath at 37°C and brief
sonication can be applied.[5] Visually inspect the solution to ensure there are no undissolved
particles.

 Sterilization (Optional): If required for your specific application (e.g., cell culture), the stock
solution can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile polypropylene tubes.[3][6]

e Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Table 2: Reconstitution Table for Preparing GSK1059615 Stock Solutions

Desired Volume of DMSO Volume of DMSO Volume of DMSO
Concentration for 1 mg for 5 mg for 10 mg

1mM 3.00 mL 15.00 mL 30.00 mL

5mM 0.60 mL 3.00 mL 6.00 mL

10 mM 0.30 mL 1.50 mL 3.00 mL

50 mM 0.06 mL 0.30 mL 0.60 mL
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Calculations are based on a molecular weight of 333.36 g/mol .[7]

Storage and Stability

Proper storage of GSK1059615, both in its powdered form and as a stock solution, is essential
to maintain its chemical integrity and biological activity.

Table 3: Recommended Storage Conditions and Stability

Form Storage Temperature Stability

Powder -20°C 2 to 3 years[1][3][7]

Powder 4°C 2 years[3][7]

Stock Solution in DMSO -80°C 6 months to 2 years[1][3][6]
Stock Solution in DMSO -20°C 2 weeks to 1 year[1][3][6][7]

Key Storage Recommendations:
» Powder: Store in a tightly sealed container in a dry, dark place.

» Stock Solutions: Aliquoting is strongly recommended to minimize freeze-thaw cycles.[3][6]
Solutions should be protected from light. It is not recommended to store the solution for long
periods; fresh preparation is ideal.[4]

Signaling Pathway and Experimental Workflow
GSK1059615 Mechanism of Action

GSK1059615 is a dual inhibitor of the PISBK/mTOR signaling pathway.[1][3][6] This pathway is a
critical regulator of cell growth, proliferation, survival, and metabolism, and its aberrant
activation is a hallmark of many cancers.[7][8][9] GSK1059615 competitively inhibits the ATP-
binding site of PI3K isoforms (q, 3, 8, y) and mTOR.[4][6] Inhibition of this pathway leads to
decreased phosphorylation of downstream effectors such as Akt and S6 ribosomal protein,
ultimately resulting in cell cycle arrest and apoptosis in cancer cells.[5][6][10]
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Caption: PI3BK/mTOR signaling pathway and points of inhibition by GSK1059615.
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Workflow for Stock Solution Preparation

The following diagram illustrates the key steps for preparing a GSK1059615 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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